4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}morpholine

• IUPAC Name: (2-tert-butylimidazo[1,2-b]pyridazin-6-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C15H20N4O2/c1-15(2,3)12-10-19-13(16-12)5-4-11(17-19)14(20)18-6-8-21-9-7-18/h4-5,10H,6-9H2,1-3H3
• InChI Key: VMRDCPXYOBONSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN2C(=N1)C=CC(=N2)C(=O)N3CCOCC3
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol
• CAS No.: 2640947-91-5

Description

4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}morpholine is a heterocyclic compound featuring a bicyclic imidazo[1,2-b]pyridazine core substituted with a tert-butyl group at position 2 and a morpholine moiety linked via a carbonyl group at position 6.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}morpholine typically involves multiple steps, starting with the construction of the imidazo[1,2-b]pyridazine core. One common approach is the cyclization of appropriate precursors under acidic or basic conditions. The tert-butyl group is introduced through subsequent functional group transformations.

Industrial Production Methods

In an industrial setting, the synthesis of this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. Continuous flow chemistry and other advanced techniques can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

• Oxidation: : Conversion of functional groups to more oxidized forms.

• Reduction: : Reduction of functional groups to more reduced forms.

• Substitution: : Replacement of one functional group with another.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: : Typical reducing agents include lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) in the presence of a catalyst.

• Substitution: : Various nucleophiles and electrophiles can be used depending on the specific substitution reaction.

Major Products Formed

The major products formed from these reactions can vary widely, but they often include oxidized or reduced derivatives of the original compound, as well as substituted analogs.

Scientific Research Applications

4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}morpholine: has several scientific research applications:

• Chemistry: : It can be used as a building block for the synthesis of more complex molecules.

• Biology: : It may serve as a probe or inhibitor in biological studies.

• Industry: : Use in the development of new materials or chemical processes.

Mechanism of Action

The mechanism by which 4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}morpholine exerts its effects depends on its specific application. For example, in medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, leading to biological effects. The exact pathways involved would need to be elucidated through detailed biochemical studies.

Comparison with Similar Compounds

Core Heterocycle and Substituent Analysis

The imidazo[1,2-b]pyridazine core is shared with several analogs but differs in substituents and linker chemistry:

Compound Name / ID	Core Structure	Position 2 Substituent	Position 6 Substituent	Molecular Weight (g/mol)	Key References
Target Compound	Imidazo[1,2-b]pyridazine	tert-butyl	Morpholine-carbonyl	~400–450*
4-((4-(3-(Pyridin-4-yl)imidazo[1,2-b]pyridazin-6-yl)phenyl)sulfonyl)morpholine (25)	Imidazo[1,2-b]pyridazine	Pyridin-4-yl	Phenylsulfonyl-morpholine	328.17
3-(2-{4-[({2-tert-butylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}-2-oxoethyl)-6-methyl-3,4-dihydropyrimidin-4-one	Imidazo[1,2-b]pyridazine	tert-butyl	Piperidinylmethyloxy chain	438.52

*Estimated based on analog in .

Key Observations :

• The morpholine-carbonyl linker in the target compound may offer better metabolic stability than sulfonyl-linked morpholines (e.g., compound 25), which are prone to enzymatic cleavage .

Physicochemical Properties

• Molecular Weight : The target compound (~400–450 g/mol) falls within the acceptable range for oral bioavailability but may require optimization for drug-likeness .